Maqaaeyyr tfa

Myocardial ischemia-reperfusion injury Cardioprotection Ferroptosis
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C50H72F3N13O17S
Molecular Weight 1216.2 g/mol
Cat. No. B15612396
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameMaqaaeyyr tfa
Molecular FormulaC50H72F3N13O17S
Molecular Weight1216.2 g/mol
Structural Identifiers
InChIInChI=1S/C48H71N13O15S.C2HF3O2/c1-24(56-43(71)32(15-17-37(50)64)57-41(69)26(3)55-42(70)31(49)19-21-77-4)39(67)54-25(2)40(68)58-33(16-18-38(65)66)44(72)60-36(23-28-9-13-30(63)14-10-28)46(74)61-35(22-27-7-11-29(62)12-8-27)45(73)59-34(47(75)76)6-5-20-53-48(51)52;3-2(4,5)1(6)7/h7-14,24-26,31-36,62-63H,5-6,15-23,49H2,1-4H3,(H2,50,64)(H,54,67)(H,55,70)(H,56,71)(H,57,69)(H,58,68)(H,59,73)(H,60,72)(H,61,74)(H,65,66)(H,75,76)(H4,51,52,53);(H,6,7)/t24-,25-,26-,31-,32-,33-,34-,35-,36-;/m0./s1
InChIKeyFPJQPCLKCLOCIW-RFWRJAARSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

MAQAAEYYR TFA Overview


MAQAAEYYR TFA (P2) is a 9-amino-acid synthetic peptide (Met-Ala-Gln-Ala-Ala-Glu-Tyr-Tyr-Arg, MW 1,101.49 Da free acid) derived from the pancreatin hydrolysate of C-phycocyanin (C-PC), the major phycobiliprotein of Spirulina platensis [1]. It functions as a multi-target antioxidant, scavenging DPPH and ABTS radicals in cell-free assays while protecting zebrafish larvae from H₂O₂-induced oxidative injury via Nrf2 pathway activation [1]. Most recently, P2 was shown to alleviate myocardial ischemia-reperfusion injury (MIRI) in a mouse model by suppressing ferroptosis through upregulation of the deubiquitinase UCHL3 [2]. The TFA salt form is the standard commercial presentation, with typical research-grade purity of ≥95% [3].

Multi-target antioxidant research peptide (free radical scavenging, Nrf2 pathway activation)
TFA salt form for standard research procurement; typical purity ≥95%
Reported in murine MIRI model and zebrafish oxidative injury model contexts

MAQAAEYYR TFA: Why Substitution Fails


C-phycocyanin (C-PC) is a large protein complex (~110 kDa) with limited intestinal absorption and a propensity to coagulate, driving interest in its low-molecular-weight peptide derivatives [1]. However, not all C-PC-derived peptides are functionally equivalent. Among the three peptides co-isolated from the same pancreatin hydrolysate — MHLWAAK (P1), MAQAAEYYR (P2), and MDYYFEER (P3) — P1 exhibits marginally higher DPPH/ABTS radical scavenging potency than P2, while P3 is substantially weaker [1]. Critically, only P2 has demonstrated robust cardioprotection in an in vivo murine MIRI model, restoring left ventricular ejection fraction from 39.5% to 58.1% at 50 mg/kg, with ferroptosis inhibition comparable to Ferrostatin-1 (Fer-1) [2]. Furthermore, the parent C-PC molecule shows no significant protective effect in the zebrafish oxidative damage model at equivalent test concentrations, whereas P2 significantly reduces mortality, normalizes heart rate, and suppresses lipid peroxidation [1]. These compound-specific pharmacological differences make generic substitution scientifically unsound for target-specific studies.

P1 (MHLWAAK) – Divergent physicochemical profile
P1 exhibits slightly higher radical scavenging activity but has markedly different hydrophobicity and isoelectric point, which may shift formulation compatibility and assay behavior compared to P2.
P3 (MDYYFEER) – Absent in vivo model response
P3 shows weaker antioxidant activity and lacks reported MIRI model-response context; its protective efficacy in zebrafish oxidative stress model is lower than P2.
C-Phycocyanin (C-PC) – Bioavailability barrier
The parent C-PC (~110 kDa) has limited intestinal absorption and coagulation tendency. P2 (1.1 kDa) provides a low-molecular-weight alternative that overcomes this absorption barrier, as supported by peer-reviewed literature class-level inference.

MAQAAEYYR TFA Comparative Evidence


Cardiac Recovery in MIRI Model

In a mouse left anterior descending (LAD) coronary artery ligation-reperfusion model, MAQAAEYYR (P2) at 50 mg/kg (i.v., once daily for 3 days pre-surgery) significantly restored cardiac function compared to the I/R vehicle group. Left ventricular ejection fraction (EF) recovered from 39.5% (I/R group) to 58.1% in the P2 50 mg/kg group (p<0.001). Serum cardiac troponin T (cTnT) levels decreased by 64.7% (p<0.01), and the infarct size-to-area-at-risk ratio (IS/AAR) was reduced by 48.2% [1]. Notably, P2 conferred cardioprotection through a mechanistically distinct pathway — upregulation of the deubiquitinase UCHL3 — which is not reported for the co-isolated peptides P1 (MHLWAAK) or P3 (MDYYFEER) [1].

Cardiac Recovery in MIRI Model
Head-to-head
EF +18.6 pp vs. I/R group
MIRI model-response context
UCHL3-dependent mechanism; n=15/group; cTnT reduced by 64.7%
Myocardial ischemia-reperfusion injury Cardioprotection Ferroptosis

DPPH and ABTS Radical Scavenging

In a direct head-to-head comparison under identical assay conditions, MAQAAEYYR (P2) exhibited DPPH radical scavenging with an IC₅₀ of 2.951 mg/mL and ABTS radical scavenging with an IC₅₀ of 3.624 mg/mL. P2 outperformed P3 (MDYYFEER) by 34.1% on DPPH (IC₅₀ 4.477 vs. 2.951 mg/mL) and by 17.0% on ABTS (IC₅₀ 4.368 vs. 3.624 mg/mL). P1 (MHLWAAK) showed modestly higher activity than P2 (DPPH IC₅₀ 2.593 vs. 2.951 mg/mL; ABTS IC₅₀ 3.362 vs. 3.624 mg/mL). However, P1 contains 71.43% hydrophobic amino acids compared to P2's 44.44% and has a much higher isoelectric point (pI 9.71 vs. 7.00), leading to divergent solubility and formulation properties [1]. Both P1 and P2 demonstrated IC₅₀ values lower than the parent C-phycocyanin protein, whereas P3's IC₅₀ values were higher than C-PC [1].

DPPH/ABTS Radical Scavenging
Head-to-head
DPPH IC₅₀ 2.951 mg/mL
ABTS IC₅₀ 3.624 mg/mL
Radical scavenging assay context
P1 slightly more active but has higher hydrophobicity; P3 weaker
Antioxidant activity Free radical scavenging C-phycocyanin peptides

Bioavailability vs. C-Phycocyanin

The parent C-phycocyanin (C-PC) is a large phycobiliprotein complex of approximately 110 kDa that is poorly absorbed in the human gut and prone to coagulation [1]. In contrast, MAQAAEYYR (P2) has a molecular weight of 1,101.49 Da (free acid), placing it within the 500–1,500 Da range identified in the literature as optimal for peptide antioxidant bioavailability [1]. The Frontiers in Marine Science paper explicitly states that lower molecular weight allows P2 to exhibit 'superior bioavailability compared to C-PC' [2]. This represents a structural rather than merely potency-based differentiation: P2 bypasses the absorption barrier inherent to C-PC, enabling in vivo applications where intact C-PC would be ineffective [1].

Bioavailability vs. C-PC
Class-level
MW ~1.1 kDa vs. ~110 kDa (C-PC)
Class-level bioavailability inference
No comparative PK study; literature-based low-MW peptide advantage
Peptide bioavailability C-phycocyanin Oral absorption

UCHL3-Mediated Ferroptosis Inhibition

In an OGD/R (oxygen-glucose deprivation/reoxygenation) H9C2 cardiomyocyte model, MAQAAEYYR (P2) at 20 μg/mL restored GPX4 protein expression to 1.8-fold of the OGD/R control (p<0.001), an effect comparable to Ferrostatin-1 (Fer-1) at 10 μM [1]. Concurrently, P2 reduced transferrin receptor (TFRC) expression by 43.5% (p<0.01) and suppressed lipid peroxidation as evidenced by decreased MDA levels [1]. Critically, siRNA-mediated UCHL3 knockdown reversed P2's protective effect: SLC7A11 expression dropped by 61.2% (p<0.01), and MDA levels rebounded to 89.4% of the injury group, confirming that P2 operates through a UCHL3-dependent mechanism distinct from the direct radical-trapping action of Fer-1 [1]. Transmission electron microscopy confirmed that P2-treated cardiomyocytes retained intact mitochondrial cristae, whereas I/R group cells displayed characteristic ferroptotic features of membrane rupture [1].

UCHL3-Mediated Ferroptosis Inhibition
Head-to-head
GPX4 restoration 1.8× control
Ferroptosis pathway-response context
UCHL3-dependent; comparable to Fer-1 in H9C2 OGD/R model
Ferroptosis GPX4 UCHL3 Lipid peroxidation

Zebrafish Oxidative Protection

In a transgenic zebrafish (krt4:NTR-hKikGR) H₂O₂-induced oxidative damage model, MAQAAEYYR (P2) at 20 μg/mL significantly reduced embryo mortality compared to the H₂O₂-treated group. All three C-PC-derived peptides (P1, P2, P3) were non-toxic at concentrations up to 160 μg/mL [1]. At 20 μg/mL, the heart beating rate in H₂O₂-treated embryos (148 ± 4.31 beats/min, vs. 129 ± 6.86 in control) was significantly normalized by P2 treatment (133 ± 5.24 beats/min, p<0.05) [1]. P2 reduced ROS generation, prevented malondialdehyde (MDA) formation, and upregulated superoxide dismutase (SOD) and catalase (CAT) activities through activation of the Nrf2 signaling pathway [1]. In contrast, the parent C-PC protein showed no significant protective effect at any tested concentration in the zebrafish skin fluorescent spot assay, whereas P1 and P2 both demonstrated significant protection (p<0.01) [1]. P3 showed no significant difference from negative control at low and medium concentrations [1].

Zebrafish Oxidative Protection
Head-to-head
Heart rate 133 bpm (P2) vs. 148 bpm (H₂O₂)
Zebrafish oxidative stress model endpoint context
P2 and P1 both normalize heart rate; P3 weaker; C-PC no effect
Zebrafish model Oxidative stress In vivo antioxidant Lipid peroxidation

MAQAAEYYR TFA Application Scenarios


MIRI and Ferroptosis Research

MAQAAEYYR TFA is the only C-PC-derived peptide with demonstrated in vivo cardioprotection in a murine MIRI model. At 50 mg/kg i.v., it restores EF from 39.5% to 58.1%, reduces cTnT by 64.7%, and decreases infarct size by 48.2% [1]. Its UCHL3-dependent ferroptosis inhibition mechanism — validated by siRNA knockdown reversal — is distinct from Fer-1 and not shared by P1 or P3 [1]. Researchers studying ferroptosis in cardiovascular disease should procure P2 specifically rather than other C-PC peptides or generic ferroptosis inhibitors.

Zebrafish Antioxidant & Anti-Inflammatory Screening

P2 protects zebrafish embryos from H₂O₂-induced oxidative damage at 20 μg/mL with significant heart rate normalization (133 ± 5.24 vs. 148 ± 4.31 beats/min in H₂O₂ model, p<0.05), ROS inhibition, and Nrf2 pathway activation [2]. It has additionally demonstrated efficacy in a TNBS-induced zebrafish colitis model, reducing inflammatory responses alongside P1 and P3 [3]. For laboratories running zebrafish-based phenotypic screens requiring a multi-endpoint reference compound, P2 offers the most comprehensive published validation dataset.

Bioavailability and SAR Studies

With an ~100-fold lower molecular weight than C-PC (1,101 Da vs. ~110 kDa), P2 serves as a critical comparator in studies investigating the bioavailability limitations of phycobiliproteins [2]. The Frontiers in Marine Science paper explicitly documents the absorption barrier of C-PC and positions P2 as the low-MW, bioavailable alternative [2]. Researchers characterizing C-PC processing or peptide release kinetics should include P2 as the characterized intermediate-MW reference standard.

Nrf2/MAPK Antioxidant Signaling

P2 activates the Nrf2/ARE signaling axis to upregulate SOD and CAT while simultaneously engaging MAPK pathways for anti-inflammatory effects, as demonstrated in both the H₂O₂ zebrafish model [2] and the TNBS-induced IBD model [3]. At 20 μg/mL in OGD/R cardiomyocytes, P2 increased SOD activity 2.1-fold and reduced MDA by 57.6% [1]. This dual-pathway engagement profile — combining oxidative stress mitigation with inflammatory modulation — makes P2 a valuable tool for studying crosstalk between antioxidant and anti-inflammatory signaling.

Application
Selection Property
Validation Focus
MIRI and ferroptosis model studies
UCHL3-dependent ferroptosis inhibition model response
EF recovery and infarct size endpoint validation
Zebrafish oxidative stress screening
Nrf2 pathway activation and heart rate normalization context
Lipid peroxidation and antioxidant enzyme marker validation
Bioavailability and SAR studies
Low-MW peptide (1.1 kDa) vs. parent C-PC protein absorption context
Absorption barrier characterization in in vivo models
Nrf2/MAPK antioxidant signaling
Dual-pathway engagement (Nrf2/ARE and MAPK modulation)
SOD/CAT upregulation and MDA reduction endpoint validation

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

32 linked technical documents
Explore Hub


Quote Request

Request a Quote for Maqaaeyyr tfa

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.